Carbamic acid, N-[8-[[2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]oxy]acetyl]amino]octyl]-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl N-[8-[[2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetyl]amino]octyl]carbamate
• InChI: InChI=1S/C28H38N4O8/c1-28(2,3)40-27(38)30-16-9-7-5-4-6-8-15-29-22(34)17-39-20-12-10-11-18-23(20)26(37)32(25(18)36)19-13-14-21(33)31-24(19)35/h10-12,19H,4-9,13-17H2,1-3H3,(H,29,34)(H,30,38)(H,31,33,35)
• InChI Key: XXKJVZKHWPVYMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCCCCCNC(=O)COC1=CC=CC2=C1C(=O)N(C2=O)C3CCC(=O)NC3=O
• Molecular Formula: C28H38N4O8
• Molecular Weight: 558.6 g/mol

Description

Carbamic acid, N-[8-[[2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]oxy]acetyl]amino]octyl]-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C28H38N4O8 and its molecular weight is 558.632. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformations

Research by Bevk et al. (2001) explored the synthesis of Ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate, demonstrating the preparation and treatment of this compound with various amines and hydrazines to obtain amino-substituted products. This study indicates the versatility of such compounds in chemical synthesis (Bevk et al., 2001).

Electrochemical Sensors

Jun-Hoe Cha et al. (2003) utilized a related compound, poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester), for an electrochemical hybridization sensor. This study highlights the application of such compounds in biosensor technology, offering potential advancements in detecting biological interactions (Jun-Hoe Cha et al., 2003).

Biological Evaluation and Drug Development

In the field of medicinal chemistry, Lecanu et al. (2010) synthesized and evaluated dimethyl-carbamic acid 2,3-bis-dimethylcarbamoyloxy-6-(4-ethyl-piperazine-1-carbonyl)-phenyl ester (SP-04) as a potential treatment for Alzheimer's disease. Their findings suggest the multi-target therapeutic potential of such compounds in neuroprotection (Lecanu et al., 2010).

Herbicidal Activity

Mingzhi Huang et al. (2009) investigated isoindoline-1,3-dione substituted benzoxazinone derivatives containing a carboxylic ester group, demonstrating significant herbicidal activities. This research opens pathways for agricultural applications of these compounds in controlling weeds and enhancing crop safety (Mingzhi Huang et al., 2009).

Non-covalent Interactions in Drug Design

A. Tewari et al. (2009) conducted a single crystal X-ray study of a structurally similar compound for understanding weak interactions, contributing to the design of flexible models in drug development and material sciences (A. Tewari et al., 2009).